(3,3,4,4,4-d5)-(E/Z)-1-[4-(2-Chloroethoxy)phenyl]-1-[4-hydroxyphenyl]-2-phenyl-1-butene

• IUPAC Name: 4-[1-[4-(2-chloroethoxy)phenyl]-3,3,4,4,4-pentadeuterio-2-phenylbut-1-enyl]phenol
• InChI: InChI=1S/C24H23ClO2/c1-2-23(18-6-4-3-5-7-18)24(19-8-12-21(26)13-9-19)20-10-14-22(15-11-20)27-17-16-25/h3-15,26H,2,16-17H2,1H3/i1D3,2D2
• InChI Key: QDLAEGCSWYNGSD-ZBJDZAJPSA-N
• Canonical SMILES: CCC(=C(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OCCCl)C3=CC=CC=C3
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C(=C(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OCCCl)C3=CC=CC=C3
• Molecular Formula: C24H23ClO2
• Molecular Weight: 383.9 g/mol

Description

“(3,3,4,4,4-d5)-(E/Z)-1-[4-(2-Chloroethoxy)phenyl]-1-[4-hydroxyphenyl]-2-phenyl-1-butene” is a chemical compound with the molecular formula C24H18D5ClO2 and a molecular weight of 383.92.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 383.92. Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

• Synthesis Techniques and Catalysis :

  • Zhang and Widenhoefer (2008) detailed the regio- and stereoselective synthesis of alkyl allylic ethers, which is relevant for compounds similar to the one , using gold(I)-catalyzed intermolecular hydroalkoxylation of allenes with alcohols (Zhang & Widenhoefer, 2008).

• Material Science and Polymers :

  • Hsiue and Chen (1995) conducted a study on the synthesis and thermal properties of ferroelectric side chain liquid crystalline polysiloxanes, which might be applicable to similar complex organic molecules (Hsiue & Chen, 1995).

• Organic Synthesis and Compound Derivation :

  • Zinin et al. (2017) proposed an efficient multigram two-step synthesis of 4-(2-chloroethoxy)phenol, a component related to the target compound, demonstrating the synthesis of complex organic molecules (Zinin et al., 2017).

• Chemical Reactions and Mechanisms :

  • Yang et al. (2014) explored the reactions of the phenyl radical with 1,2-butadiene, providing insights into the reaction mechanisms of similar compounds (Yang et al., 2014).

• Chemical Properties and Analysis :

  • Koltunov et al. (2001) researched the ionic hydrogenation of α,β-unsaturated ketones, which could be relevant for understanding the chemical behavior of the given compound (Koltunov et al., 2001).

• Environmental Chemistry and Degradation :

  • Hwang et al. (2008) studied the manganese peroxidase-catalyzed oxidative degradation of vanillylacetone, which could offer insights into the degradation pathways of similar compounds (Hwang et al., 2008).

• Pharmaceutical Chemistry :

  • Robertson and Katzenellenbogen (1982) synthesized both isomers of the antiestrogen tamoxifen and its metabolite, hydroxytamoxifen, in tritium-labeled form. This study is particularly relevant due to the structural similarities with the compound (Robertson & Katzenellenbogen, 1982).